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Compound of Interest

Compound Name: 1-Bromo-3,4-difluorobenzene-d3

Cat. No.: B12393064

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
Bromo-3,4-difluorobenzene-d3 (d3-1B34DFB), a deuterated isotopologue of 1-Bromo-3,4-
difluorobenzene. This compound is of significant interest in pharmaceutical and agrochemical
research, primarily as an internal standard in analytical studies and as a tracer in metabolic and
pharmacokinetic investigations.[1] The strategic placement of deuterium atoms provides a
distinct mass signature without significantly altering the chemical properties of the molecule,
making it an invaluable tool in drug development.

Core Physical Characteristics

The physical properties of 1-Bromo-3,4-difluorobenzene-d3 are closely related to its non-
deuterated analogue. The introduction of deuterium atoms primarily affects the molecular
weight and can have subtle effects on other physical constants. Below is a compilation of
available data for both compounds to facilitate comparison.

Data Presentation: Physical Properties
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1-Bromo-3,4- 1-Bromo-3,4-
Property . . Data Type
difluorobenzene difluorobenzene-d3
CAS Number 348-61-8 1219799-14-0 -
Molecular Formula CeHsBrF2 CeDs3BrF2 -
] 196.01 g/mol Experimental /
Molecular Weight 192.99 g/mol [2][3]
(Computed)[4] Computed
Clear colorless to pale -
Appearance o Not specified -
yellow liquid[2][3][5]
Melting Point -4 °C[2][3][5] Not specified Experimental
N ) 150.5 °C (at 760 Experimental / Not
Boiling Point 150-151 °CJ[5][6] »
mmHgQ) specified
) 1.707 g/mL at 25 °C[5] Experimental / Not
Density 1.7 g/cm3 N
[6] specified
_ Experimental / Not
Refractive Index n20/D 1.505[5][6] 1.507 -
specified
) Experimental / Not
Flash Point 92 °F[2][5] 33.3°C -~
specified
Water Solubility Insoluble[2][5] Not specified Experimental

Vapor Pressure

4.88 mmHg at 25°C[5]

Experimental / Not
4.9 mmHg at 25°C -
specified

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1-Bromo-

3,4-difluorobenzene-d3 are not readily available in the public domain. However, standard

laboratory procedures for determining these properties for organic liquids are well-established.

The following outlines general methodologies that would be applicable.

General Experimental Workflow
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Synthesis & Purification

Synthesis of d3-1B34DFB

Purification (e.g., Distillation)
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Caption: General workflow for the characterization and application of 1-Bromo-3,4-
difluorobenzene-d3.

1. Melting Point Determination (Capillary Method): A small, purified sample of the compound
would be introduced into a capillary tube. The tube is then placed in a melting point apparatus
and heated slowly. The temperature range over which the solid melts to a liquid is recorded as
the melting point. Given its low melting point of -4 °C, this would be performed using a cryostat
or a specialized low-temperature apparatus.

2. Boiling Point Determination (Distillation Method): The boiling point is typically determined by
simple distillation at atmospheric pressure. The compound is heated in a distillation flask, and
the temperature at which the vapor and liquid phases are in equilibrium is recorded. For
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accuracy, the atmospheric pressure should be noted and the boiling point corrected to standard
pressure if necessary.

3. Density Measurement (Pycnometer Method): A pycnometer, a flask with a precise volume, is
weighed empty and then weighed again when filled with the sample liquid at a specific
temperature (e.g., 25 °C). The density is calculated by dividing the mass of the liquid by the
volume of the pycnometer.

4. Refractive Index Measurement (Refractometer): A few drops of the liquid are placed on the
prism of an Abbé refractometer. The instrument is calibrated, and the refractive index is read
directly from the scale at a specified temperature (typically 20 °C) and wavelength (usually the
sodium D-line).

Role in Research and Development

1-Bromo-3,4-difluorobenzene and its deuterated analogue are not typically involved in direct
biological signaling pathways. Instead, their utility lies in their role as versatile chemical
intermediates.[6][7] The presence of bromo and fluoro substituents allows for a variety of
chemical transformations, making it a valuable building block in the synthesis of more complex
molecules, including active pharmaceutical ingredients (APIs) and agrochemicals.[3][6]

The deuterated form is particularly crucial in drug metabolism and pharmacokinetic (DMPK)
studies. The workflow below illustrates its role in a typical drug development context.

Application in DMPK Studies

[ Synthesis In Vitro / In Vivo Study

Bioanalysis
1-Bromo-3,4-difluorobenzene-d3 Labeled API Synthesis Biological Sampling Sample Extraction M—P Pharmacokinetic Modeling

Click to download full resolution via product page

Caption: Use of 1-Bromo-3,4-difluorobenzene-d3 as a starting material for labeled
compounds in DMPK studies.
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In this workflow, 1-Bromo-3,4-difluorobenzene-d3 serves as a key starting material for the
synthesis of a deuterated version of a drug candidate (labeled API). This labeled compound is
then used in preclinical or clinical studies to trace its absorption, distribution, metabolism, and
excretion (ADME) profile using mass spectrometry-based techniques. The deuterium label
provides a clear signal, allowing for precise quantification and differentiation from endogenous
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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